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Compound Focus: Samotolisib

CAS No.: 1386874-06-1

Cat. No.: S548537

Samotolisib was investigated in multiple Phase I and II clinical trials for various advanced solid tumors. The
following table outlines key clinical trials and their outcomes, which ultimately led to its discontinuation

from oncology development.

Indication Phase  Status Key Details /| Outcomes
Advanced Solid Tumors [1] Phase Completed Established dosing; found generally
1 well-tolerated [1].
Metastatic Castration-Resistant Phase Completed Evaluated in combination with
Prostate Cancer [1] 2 enzalutamide [1].
Recurrent Endometrial Cancer [2] Phase Completed Status completed as of March 2022
[1] 2 [2].
Metastatic Triple-Negative Breast Phase Discontinued Development stopped as of
Carcinoma [1] 2 September 2019 [1].
Metastatic Non-Small Cell Lung Phase Discontinued Development stopped as of July 2015
Cancer [2] [1] 2 [1].
Pancreatic Cancer [2] Phase Discontinued Development stopped [2].
2
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Non-Oncological Research Application

Despite discontinuation in oncology, recent research has identified a promising application for Sametolisib

in cell therapy manufacturing. A 2025 study found it can improve the efficiency of CRISPR/Cas9 gene

editing [3].

e Protocol Detail: Researchers used Samotolisib to inhibit DNA-dependent protein kinase (DNA-PK),
which significantly increased the knock-in efficiency of a tumor-specific T-cell receptor (TCR) into the
TRAC locus of primary human T cells [3].

e Advantage: This process is Good Manufacturing Practice (GMP)-compatible. The use of
Samotolisib did not negatively impact T-cell viability, phenotype, expansion, or antitumor function,
enabling the generation of a potent T-cell product for clinical use [3].

The diagram below illustrates this experimental workflow.
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Mechanism of Action and Pathway

Samotolisib acts as a dual inhibitor, simultaneously targeting key components in the PI3K/AKT/mTOR
signaling pathway, which is crucial for cell growth, proliferation, and survival. This pathway is frequently

dysregulated in cancer [4].

The flow diagram below summarizes the signaling pathway and Samotolisib's role.
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In summary, while Sametolisib did not succeed as a conventional anticancer drug, its story continues. Its
recent application in enhancing CRISPR-based cell therapy showcases how investigational compounds can

find valuable, repurposed roles in advancing modern medicine [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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